Cas no 2448163-75-3 (2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione)

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione structure
2448163-75-3 structure
2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione
2448163-75-3
C13H9NO4
243.214863538742
6628023

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione Properties

Names and Identifiers

    • 2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione
    • VZDCIGPRAYYGIP-UHFFFAOYSA-N
    • 1S/C13H9NO4/c15-11-12(16)18-13(17)14(11)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,13,17H
    • O1C(=O)C(=O)N(C2=C3C(C=CC=C3)=CC=C2)C1O

Experimental Properties

  • 431.4±55.0 °C(Predicted)
  • 8.48±0.20(Predicted)
  • 1.528±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione Synthesis

Synthetic Circuit 1

72594-62-8 72594-62-8
79-37-8 79-37-8
2448163-75-3 2448163-75-3
630-08-0 630-08-0
134-32-7 134-32-7
124-38-9 124-38-9
86-84-0 86-84-0
75-65-0 75-65-0
Reaction Conditions
1.1 Solvents: Methanol ;  1.5 h, rt
1.2 Solvents: Water ;  rt
Reference
Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride
George, Nathaniel; et al, RSC Advances, 2020, 10(40), 24017-24026

Synthetic Circuit 2

134-32-7 134-32-7
24424-99-5 24424-99-5
2448163-75-3 2448163-75-3
630-08-0 630-08-0
134-32-7 134-32-7
124-38-9 124-38-9
86-84-0 86-84-0
75-65-0 75-65-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ,  Water ;  5 min, rt; rt → 0 °C
1.2 2 h, 0 °C; 4 h, 0 °C → rt
2.1 Solvents: Methanol ;  1.5 h, rt
2.2 Solvents: Water ;  rt
Reference
Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride
George, Nathaniel; et al, RSC Advances, 2020, 10(40), 24017-24026

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione Raw materials

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione Preparation Products

2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione Related Literature

2448163-75-3 (2-Hydroxy-3-(1-naphthalenyl)-4,5-oxazolidinedione) Related Products

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